dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate

• IUPAC Name: dimethyl 5-[[2-(4-methylphenyl)acetyl]amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C19H19NO5/c1-12-4-6-13(7-5-12)8-17(21)20-16-10-14(18(22)24-2)9-15(11-16)19(23)25-3/h4-7,9-11H,8H2,1-3H3,(H,20,21)
• InChI Key: NOGWCKJDGQNZRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC(=CC(=C2)C(=O)OC)C(=O)OC
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

Dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate, also known as DMAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMAPA is a derivative of isophthalic acid and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate is not well understood, but it is believed to act as a nucleophilic catalyst in various chemical reactions. dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate has been shown to enhance the reactivity of various substrates, making it a valuable tool in organic synthesis.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate. However, studies have shown that it is relatively non-toxic and does not exhibit any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate is its ease of synthesis and its ability to act as a nucleophilic catalyst in various chemical reactions. However, one of the main limitations of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate is its relatively low solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are several potential future directions for research on dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate. One potential area of research is the development of new synthetic methods for the production of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate. Another potential area of research is the use of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate as a catalyst in new chemical reactions. Additionally, further studies are needed to fully understand the mechanism of action of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate and its potential applications in various fields.
Conclusion
In conclusion, dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate is a valuable compound in scientific research due to its potential applications in various fields. Its ease of synthesis and ability to act as a nucleophilic catalyst make it an attractive compound for use in organic synthesis. Further research is needed to fully understand the potential applications of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate and its mechanism of action.

Synthesis Methods

The synthesis of dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate involves the reaction of isophthalic acid with 4-methylphenylacetic acid and thionyl chloride. The resulting product is then treated with dimethylamine to yield dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate. This method is relatively simple and efficient, making dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate an attractive compound for use in various scientific research applications.

Scientific Research Applications

Dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate has been widely used in scientific research due to its potential applications in various fields. It has been used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. dimethyl 5-{[(4-methylphenyl)acetyl]amino}isophthalate has also been used in the development of new materials and as a catalyst for chemical reactions.